Cas no 2138286-69-6 ([(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine)
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-702032
- 2138286-69-6
- [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine
-
- Inchi: 1S/C12H21N3/c1-10(2)8-13-9-12-6-7-14-15(12)11-4-3-5-11/h6-7,10-11,13H,3-5,8-9H2,1-2H3
- InChI Key: JHWRWVRCRAAUIK-UHFFFAOYSA-N
- SMILES: N1(C(=CC=N1)CNCC(C)C)C1CCC1
Computed Properties
- Exact Mass: 207.173547683g/mol
- Monoisotopic Mass: 207.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.8Ų
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-702032-0.05g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine |
2138286-69-6 | 95.0% | 0.05g |
$587.0 | 2025-03-12 | |
| Enamine | EN300-702032-0.1g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine |
2138286-69-6 | 95.0% | 0.1g |
$615.0 | 2025-03-12 | |
| Enamine | EN300-702032-0.25g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine |
2138286-69-6 | 95.0% | 0.25g |
$642.0 | 2025-03-12 | |
| Enamine | EN300-702032-0.5g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine |
2138286-69-6 | 95.0% | 0.5g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-702032-1.0g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine |
2138286-69-6 | 95.0% | 1.0g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-702032-2.5g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine |
2138286-69-6 | 95.0% | 2.5g |
$1370.0 | 2025-03-12 | |
| Enamine | EN300-702032-5.0g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine |
2138286-69-6 | 95.0% | 5.0g |
$2028.0 | 2025-03-12 | |
| Enamine | EN300-702032-10.0g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine |
2138286-69-6 | 95.0% | 10.0g |
$3007.0 | 2025-03-12 |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine
Introduction to [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine (CAS No. 2138286-69-6)
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine, with the CAS number 2138286-69-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl group and a pyrazole ring, both of which contribute to its potential biological activities and therapeutic applications.
The chemical structure of [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine is composed of a cyclobutyl ring fused to a pyrazole moiety, with an alkyl amine substituent. The cyclobutyl ring is known for its rigidity and conformational constraints, which can influence the compound's pharmacokinetic properties. The pyrazole ring, on the other hand, is a versatile heterocycle that has been extensively studied for its biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.
Recent research has highlighted the potential of [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models of neuropathic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with specific receptors or ion channels involved in pain signaling.
The pharmacokinetic profile of [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine has been another area of focus in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for further development as a therapeutic agent.
Clinical trials are currently underway to evaluate the safety and efficacy of [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and support further clinical investigation.
In conclusion, [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine (CAS No. 2138286-69-6) is a promising compound with potential applications in the treatment of inflammatory diseases and pain management. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full therapeutic potential, paving the way for potential new treatments in these important medical areas.
2138286-69-6 ([(1-cyclobutyl-1H-pyrazol-5-yl)methyl](2-methylpropyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)